Cas no 2648940-11-6 (12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride)

• Product Name: 12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride
• CAS No: 2648940-11-6
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD34167759
• CID: 5643999
• PubChem ID: 155973730
• Update Time: 2025-07-23

12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 12-oxa-10-azatricyclo[6.3.1.0,2,7]dodeca-2,4,6-triene hydrochloride
• 12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride

• MDL： MFCD34167759
• Inchi： 1S/C10H11NO.ClH/c1-2-4-8-7(3-1)9-5-11-6-10(8)12-9;/h1-4,9-11H,5-6H2;1H
• InChI Key： GAHQEVGZKVOKHX-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C1CNCC2O1.Cl

Additional information on 12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride

Introduction to 12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride (CAS No: 2648940-11-6)

12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride, identified by the CAS number 2648940-11-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its unique bicyclic framework, featuring both oxygen and nitrogen atoms as heteroatoms, positions it as a promising scaffold for the development of novel bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it more amenable for further investigation in drug discovery programs.

The compound’s name underscores its intricate cyclic structure, which consists of a tricyclic system with an oxygen atom incorporated into one of the rings and an azacyclohexane moiety replacing a cyclohexane ring. This structural motif is reminiscent of several natural products and pharmacophores that have demonstrated therapeutic potential. The presence of both oxygen and nitrogen heteroatoms in close proximity suggests the possibility of multiple hydrogen bonding interactions and favorable binding affinities with biological targets.

In recent years, there has been growing interest in designing molecules with polycyclic frameworks due to their ability to mimic the binding pockets of enzymes and receptors with high specificity. 12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride represents such a scaffold that could be modified to target various disease pathways. Its rigid bicyclic core provides a stable platform for derivatization while allowing for flexibility at peripheral positions to optimize interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of small-molecule inhibitors or activators. The combination of oxygen and nitrogen heteroatoms in its structure suggests it may interact with both hydrophobic and polar regions of biological targets, enhancing its binding potential. This dual interaction capability is particularly valuable in drug design, where maximizing binding affinity and selectivity are critical.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. 12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride fits well within this trend, as it combines structural complexity with potential bioactivity. Researchers have been exploring similar scaffolds for their applications in treating neurological disorders, infectious diseases, and cancer.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its pharmacological profile by ensuring better absorption and distribution within the body. This makes it an attractive candidate for further preclinical and clinical studies to evaluate its therapeutic efficacy and safety.

From a synthetic chemistry perspective,12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride presents an intriguing challenge due to its complex tricyclic structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cyclizations and functional group interconversions have been instrumental in accessing this type of heterocyclic framework.

The compound’s potential applications extend beyond traditional drug discovery areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and receptor interactions at a molecular level. By using computational modeling techniques alongside experimental approaches,12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride could provide insights into how small molecules interact with biological systems.

In conclusion,12-oxa-10-azatricyclo6.3.1.0,2,7dodeca-2,4,6-triene hydrochloride (CAS No: 2648940-11-6) is a structurally fascinating compound with significant potential in medicinal chemistry and pharmacology. Its unique heterocyclic framework combined with favorable physicochemical properties makes it an attractive scaffold for further exploration in drug discovery programs aimed at treating various diseases.